![molecular formula C12H8F3NO3 B5677203 N-[3-(trifluoromethoxy)phenyl]-2-furamide](/img/structure/B5677203.png)
N-[3-(trifluoromethoxy)phenyl]-2-furamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of compounds related to N-[3-(Trifluoromethoxy)phenyl]-2-furamide involves various chemical strategies and starting materials. For example, the reaction of 3-trifluoromethylaniline with 1,3-diketones leads to the formation of N-[(3-trifluoromethyl)phenyl]-substituted enaminones, which are precursors to further derivatives such as 1-[(3-trifluoromethyl)phenyl]-3,4-dihydro-2(1H)-pyridinones through aza annulation reactions with acryloyl chloride derivatives (Ali & Winzenberg, 2005).
Molecular Structure Analysis
The molecular structure of related compounds shows a variety of crystal structures and bonding patterns. For instance, crystal structures of N-[2-(trifluoromethyl)phenyl]benzamides revealed dihedral angles between benzene rings, highlighting the impact of substituents on molecular conformation (Suchetan et al., 2016).
Chemical Reactions and Properties
Chemical reactions involving this compound derivatives can lead to a variety of products. For example, reactions of N-[(3-trifluoromethyl)phenyl]-substituted enaminones with acryloyl chloride derivatives yield 1-[(3-trifluoromethyl)phenyl]-3,4-dihydro-2(1H)-pyridinones, demonstrating the compound's versatility in organic synthesis (Ali & Winzenberg, 2005).
properties
IUPAC Name |
N-[3-(trifluoromethoxy)phenyl]furan-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8F3NO3/c13-12(14,15)19-9-4-1-3-8(7-9)16-11(17)10-5-2-6-18-10/h1-7H,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PBZUSERVZUVUHL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)OC(F)(F)F)NC(=O)C2=CC=CO2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8F3NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.